Cas no 1955519-27-3 ((1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride)

• Product Name: (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride
• CAS No: 1955519-27-3
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5693839
• PubChem ID: 72716751
• Update Time: 2025-05-26

(1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2197-0106
• (1-methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride
• (1-methyl-2-phenylpyrrolidin-3-yl)methanol;hydrochloride
• EN300-257568
• 1955519-27-3
• (1-methyl-2-phenylpyrrolidin-3-yl)methanolhydrochloride
• AKOS026748420
• (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-13-8-7-11(9-14)12(13)10-5-3-2-4-6-10;/h2-6,11-12,14H,7-9H2,1H3;1H
• InChI Key： IWARSZAELQJFEA-UHFFFAOYSA-N
• SMILES： Cl.OCC1CCN(C)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų

Additional information on (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride

Introduction to (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 1955519-27-3)

(1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 1955519-27-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPPM hydrochloride, belongs to the class of pyrrolidines and is characterized by its unique molecular structure and potential biological activities. The compound's chemical formula is C₁₄H₁₈ClNO, and it has a molecular weight of approximately 261.75 g/mol.

The synthesis of (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride involves several steps, including the formation of a pyrrolidine ring and subsequent functional group modifications. The compound's structure features a phenyl ring attached to a pyrrolidine moiety, with a methanol group and a methyl group substituting the nitrogen atom. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have explored the pharmacological properties of (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride. One notable area of research is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Preclinical studies have shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential use in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its receptor interactions, (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The safety profile of (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride is another critical aspect of its evaluation. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to assess the efficacy and safety of (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride in various therapeutic applications. Early results from phase I trials have been promising, with the compound showing good bioavailability and pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, (1-Methyl-2-phenylpyrrolidin-3-yl)methanol hydrochloride (CAS No. 1955519-27-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.